4-fluoro-2-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-2-methyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C21H19FN2O3S2/c1-14-11-17(22)5-7-20(14)29(26,27)23-18-6-4-15-8-9-24(13-16(15)12-18)21(25)19-3-2-10-28-19/h2-7,10-12,23H,8-9,13H2,1H3
• InChI Key: MUUWNXDRMSHJJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C21H19FN2O3S2
• Molecular Weight: 430.5 g/mol
• CAS No.: 955651-53-3

Description

4-fluoro-2-methyl-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H19FN2O3S2 and its molecular weight is 430.51. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Structural Analysis

• A study by Gelbrich, Haddow, and Griesser (2011) described a compound with a similar structure, highlighting the importance of intramolecular and intermolecular hydrogen bonds in determining the conformation of sulfonylurea fragments, which could have implications for understanding the behavior of sulfonylurea-based compounds including the one of interest (Gelbrich, Haddow, & Griesser, 2011).

Synthetic Pathways and Chemical Properties

• Research by El-hamid and Ismail (2004) on the synthesis of acyclo-4-[quinazolin-3-yl]benzenesulfonamide non-nucleosides offers insight into the chemical reactions and potential applications of benzenesulfonamide derivatives in pharmaceutical development, which may extend to the chemical class of the compound (El-hamid & Ismail, 2004).

Fluorophore Development for Zinc(II) Detection

• Kimber et al. (2001) conducted a study on fluorophores for Zinc(II) detection, indicating the potential use of related sulfonamide compounds in developing fluorescent markers for bioimaging and diagnostic purposes. This research underscores the significance of structural modifications for enhancing fluorescent properties, which may be applicable to the design and application of the compound (Kimber et al., 2001).

Exploration of Molecular Interactions with Human Carbonic Anhydrases

• A study by Bruno et al. (2017) on interactions between human carbonic anhydrases and a novel class of benzenesulfonamides, including structural analogs, highlighted the therapeutic potential of such compounds. The research provided insights into the design of molecules with improved selectivity and potency for targeting specific isoforms of human carbonic anhydrases, which might include applications for the compound of interest (Bruno et al., 2017).